1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(4-chlorophenyl)cyclopropane-1-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C16H11Cl2F3N2O/c17-10-1-3-11(4-2-10)23-14(24)15(5-6-15)13-12(18)7-9(8-22-13)16(19,20)21/h1-4,7-8H,5-6H2,(H,23,24)
• InChI Key: VACXFAUCBZMDIE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C16H11Cl2F3N2O
• Molecular Weight: 375.2 g/mol

Description

This compound is a complex organic molecule that contains a cyclopropane carboxamide group, a chlorophenyl group, and a chloro-trifluoromethyl-pyridinyl group. These groups are common in many agrochemical and pharmaceutical compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds, such as trifluoromethylpyridines, are typically synthesized through methods involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. Another method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The compound contains a cyclopropane ring, a carboxamide group, a chlorophenyl group, and a chloro-trifluoromethyl-pyridinyl group. These groups are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Agrochemicals and Crop Protection

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Pharmaceuticals

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Veterinary Products

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Organic Synthesis

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Pest Control Properties

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Intermediate Synthesis

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Future Directions

The demand for trifluoromethylpyridine derivatives, which are structurally similar to the compound , has been increasing steadily in the last 30 years. It is expected that many novel applications of these compounds will be discovered in the future.

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is a derivative of trifluoromethylpyridine (TFMP), which is widely used in the agrochemical and pharmaceutical industries . The biological activities of TFMP derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Mode of Action

It is known that the biological activities of tfmp derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown. Tfmp derivatives are known to have a wide range of applications in the agrochemical and pharmaceutical industries, suggesting that they may interact with a variety of biochemical pathways .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Given the wide use of tfmp derivatives in the agrochemical and pharmaceutical industries, it can be inferred that these compounds may have significant biological effects .